Cas no 1253106-58-9 (Chlorantholide D)

• Product Name: Chlorantholide D
• CAS No: 1253106-58-9
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 2087141
• PubChem ID: 101574498
• Update Time: 2025-06-11

Chlorantholide D Chemical and Physical Properties

Names and Identifiers

• Chlorantholide D
• (4aR,8aR,9aS)-4,4a,8,8a,9,9a-Hexahydro-9a-hydroxy-3,5,8a-trimethylnaphtho[2,3-b]furan-2,7-dione
• 8-Hydroxy-2-oxoeudesma-3
• [ "8-Hydroxy-2-oxoeudesma-3", "7(11)-dien-12", "8-olide" ]
• FS-9481
• 1253106-58-9
• AKOS040762572
• Naphtho[2,3-b]furan-2,7-dione, 4,4a,8,8a,9,9a-hexahydro-9a-hydroxy-3,5,8a-trimethyl-, (4aR,8aR,9aS)-
• (4aR,8aR,9aS)-9a-hydroxy-3,5,8a-trimethyl-2H,4H,4aH,7H,8H,8aH,9H,9aH-naphtho[2,3-b]furan-2,7-dione
• (4aR,8aR,9aS)-9a-hydroxy-3,5,8a-trimethyl-4,4a,8,9-tetrahydrobenzo[f][1]benzofuran-2,7-dione
• CS-0023879

• Inchi： 1S/C15H18O4/c1-8-4-10(16)6-14(3)7-15(18)12(5-11(8)14)9(2)13(17)19-15/h4,11,18H,5-7H2,1-3H3/t11-,14+,15-/m0/s1
• InChI Key： PASWZWOWOOCKAU-GLQYFDAESA-N
• SMILES： O1C(C(C)=C2C[C@H]3C(C)=CC(C[C@]3(C)C[C@]12O)=O)=O

Computed Properties

• Exact Mass: 262.12100
• Monoisotopic Mass: 262.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 486.8±45.0 °C at 760 mmHg
• Flash Point: 185.8±22.2 °C
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 63.60000
• LogP: 1.88370
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Chlorantholide D Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones

Additional information on Chlorantholide D

Chlorantholide D (CAS No. 1253106-58-9): A Promising Compound in Medicinal Chemistry

Chlorantholide D (CAS No. 1253106-58-9) is a naturally occurring compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, isolated from the plant Chloranthus serratus, belongs to the class of sesquiterpene lactones and has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of Chlorantholide D is characterized by a complex sesquiterpene lactone framework, which includes a γ-lactone ring and an α-methylene-γ-lactone moiety. These structural elements are known to contribute to the compound's biological activities, including anti-inflammatory, anticancer, and antiviral properties. Recent advancements in analytical techniques have allowed for a more detailed understanding of the molecular interactions and binding affinities of Chlorantholide D with various biological targets.

In the realm of anti-inflammatory research, Chlorantholide D has shown promising results in both in vitro and in vivo studies. For instance, a study published in the Journal of Natural Products demonstrated that Chlorantholide D effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to the compound's ability to modulate key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

The anticancer potential of Chlorantholide D has also been extensively investigated. Research conducted by a team at the National Institutes of Health (NIH) revealed that Chlorantholide D exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this cytotoxicity involves the induction of apoptosis through the activation of caspase cascades and the disruption of mitochondrial membrane potential. Additionally, Chlorantholide D has been shown to inhibit cell proliferation by interfering with cell cycle progression at the G2/M phase.

Beyond its anti-inflammatory and anticancer properties, Chlorantholide D has also demonstrated antiviral activity against several viral pathogens. A study published in the Virology Journal reported that Chlorantholide D effectively inhibits the replication of herpes simplex virus (HSV) by interfering with viral entry and subsequent viral gene expression. This finding suggests that Chlorantholide D could be a valuable lead compound for the development of antiviral therapeutics.

The pharmacokinetic properties of Chlorantholide D have also been studied to assess its potential for clinical applications. Preliminary data indicate that Chlorantholide D exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further drug development. However, more comprehensive preclinical studies are needed to fully evaluate its safety and efficacy in animal models before advancing to human clinical trials.

In conclusion, Chlorantholide D (CAS No. 1253106-58-9) is a multifaceted compound with a wide range of biological activities that make it an attractive target for medicinal chemistry research. Its anti-inflammatory, anticancer, and antiviral properties, coupled with its favorable pharmacokinetic profile, position it as a promising lead compound for the development of novel therapeutics. Ongoing research continues to unravel the full potential of this natural product, paving the way for innovative treatments in various medical fields.